Cas no 1530-88-7 (Pyrrolidine-1-carbonitrile)

• Product Name: Pyrrolidine-1-carbonitrile
• CAS No: 1530-88-7
• Molecular Formula: C₅H₈N₂
• Molecular Weight: 96.13042
• MDL: MFCD00003165
• CID: 41535
• PubChem ID: 73737

Pyrrolidine-1-carbonitrile Properties

Names and Identifiers

• 1-Cyanopyrrolidine
• Pyrrolidine-1-carbonitrile
• N-Cyanopyrrolidine
• 1-pyrrolidine carbonitrile
• Cyano-Pyrrolidine
• pyrrolidinecarbonitrile
• PYRROLIDINOCYANAMIDE
• Tetramethylenecyanamide
• PYRROLIDINO-N-CARBONITRILE
• N-CYANPYRROLIDIN 97%
• 1-CYANOPYRROLIDINE 97%
• 1-Pyrrolidinecarbonitrile
• AMY41640
• NSC-44225
• MFCD00003165
• FT-0607667
• DTXSID90165192
• DVF8MV7L37
• SY050800
• NS00048899
• NSC44225
• T71834
• CS-0155293
• BDBM50095495
• EN300-251955
• CHEBI:195083
• A809393
• EINECS 216-234-3
• PS-9344
• J-008980
• 1530-88-7
• InChI=1/C5H8N2/c6-5-7-3-1-2-4-7/h1-4H
• CHEMBL262697
• AKOS006227753
• P2337
• cyanopyrrolidine
• NSC 44225
• BRD-K90042229-001-01-1

• MDL： MFCD00003165
• InChIKey： QJRYYOWARFCJQZ-UHFFFAOYSA-N
• Inchi： 1S/C5H8N2/c6-5-7-3-1-2-4-7/h1-4H2
• SMILES： C1CCN(C1)C#N

Computed Properties

• Exact Mass: 96.06870
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 96.069
• Heavy Atom Count: 7
• Complexity: 93.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 27A^2

Experimental Properties

• LogP: 0.50118
• PSA: 27.03000
• Refractive Index: n20/D 1.469(lit.)
• Boiling Point: 110°C/17mmHg(lit.)
• Melting Point: 196 - 198
• Flash Point: 225 °F
• Density: 0.954 g/mL at 25 °C(lit.)

Pyrrolidine-1-carbonitrile Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S28;S36/37
• Safety Instruction： S28-S36/37
• Risk Phrases：R20/21/22
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3276
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 20/21/22
• HazardClass：6.1

Pyrrolidine-1-carbonitrile Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides